Cas no 1806974-69-5 (Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate
• CAS No: 1806974-69-5
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4883235
• Update Time: 2025-11-01

Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate

• Inchi： 1S/C10H10F3NO3/c1-16-7(15)3-6-9(17-2)8(10(12)13)5(11)4-14-6/h4,10H,3H2,1-2H3
• InChI Key： UPYHXOGDYPHEQL-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CC(=O)OC)C(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 1.4
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate

Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate (CAS No. 1806974-69-5): A Comprehensive Overview

Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate, identified by its CAS number 1806974-69-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This pyridine derivative features a unique structural motif that has garnered considerable attention due to its potential biological activities and synthetic utility. The presence of both fluoro and difluoromethyl substituents enhances its pharmacological profile, making it a valuable scaffold for developing novel therapeutic agents.

The compound's structure, characterized by a pyridine core with ester functionality and fluoro substituents, positions it as a promising candidate for further exploration in medicinal chemistry. Recent studies have highlighted the importance of fluorinated heterocycles in drug design, emphasizing their ability to modulate metabolic stability, binding affinity, and overall efficacy. Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate exemplifies this trend, as its molecular design incorporates elements known to improve drug-like properties.

In the context of contemporary research, this compound has been investigated for its potential applications in the development of small-molecule inhibitors targeting various biological pathways. The difluoromethyl group, in particular, is recognized for its ability to enhance binding interactions with biological targets, thereby increasing the compound's pharmacological activity. Additionally, the fluoro substituents contribute to metabolic stability, which is a critical factor in drug development. These features make Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate a compelling candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. These tools have enabled researchers to predict binding affinities and optimize lead structures with greater precision. The incorporation of fluoro and difluoromethyl groups into drug candidates has been shown to improve their pharmacokinetic profiles, making them more suitable for therapeutic applications. Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate is no exception, as its structural features align well with these principles.

The synthesis of Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate involves multi-step organic reactions that highlight the synthetic versatility of pyridine derivatives. The process typically begins with the preparation of a fluorinated pyridine precursor, followed by functionalization with ester groups and further modifications to introduce the difluoromethyl moiety. Each step in the synthesis is carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The compound's potential applications extend beyond traditional small-molecule drug development. It has been explored as a building block for more complex molecules in medicinal chemistry libraries. The ability to modify its structure allows researchers to generate a diverse range of derivatives with tailored biological activities. This flexibility makes Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate a valuable asset in drug discovery pipelines.

In conclusion, Methyl 4-(difluoromethyl)-5-fluoro-3-methoxypyridine-2-acetate (CAS No. 1806974-69-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of fluorinated heterocycles continues to grow, compounds like this one are expected to play an increasingly important role in the discovery and development of novel therapeutic agents.